![molecular formula C9H7ClO3 B1603750 6-Chloro-7-hydroxychroman-4-one CAS No. 74277-66-0](/img/structure/B1603750.png)
6-Chloro-7-hydroxychroman-4-one
Overview
Description
6-Chloro-7-hydroxychroman-4-one is a biochemical compound used for proteomics research . It is a heterobicyclic compound that acts as a building block in medicinal chemistry for the isolation, designing, and synthesis of novel lead compounds .
Molecular Structure Analysis
The molecular formula of this compound is C9H7ClO3, and its molecular weight is 198.60 . Structurally, chroman-4-one is a fusion of a benzene nucleus (ring A) with dihydropyran (ring B), which relates to chromane, chromene, chromone, and chromenone .Chemical Reactions Analysis
Chroman-4-one acts as a major building block in a large class of medicinal compounds, and synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities . It is used in the synthesis of various analogues that show diverse biological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C9H7ClO3 and a molecular weight of 198.60 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Reaction Mechanisms and Synthetic Applications
Chromone Derivatives Synthesis : A study by Szabó et al. (1986) explored the reactions of chromones, including derivatives similar to 6-Chloro-7-hydroxychroman-4-one, with hydroxylamine in anhydrous methanol, highlighting a novel route for preparing chromone oximes. This research underscores the versatility of chromones in synthetic organic chemistry (Szabó et al., 1986).
Oxa-Pictet-Spengler Reaction : Guiso et al. (2008) demonstrated the utility of the oxa-Pictet–Spengler reaction for synthesizing hydroxyphthalans and hydroxyhomoisochromans, indicating the method's applicability in creating various heterocyclic compounds from chroman derivatives (Guiso et al., 2008).
Antioxidant and Radical Scavenging Activity
- Radical Scavenging Activity : Inami et al. (2012) synthesized 6-chromanol derivatives with different chlorine substitutions, revealing how these modifications influence the compounds' radical scavenging activity. This study provides insights into designing potent antioxidants based on the chroman-4-one structure (Inami et al., 2012).
Biocatalytic Synthesis
- Enantiopure Synthesis : Şahin (2020) reported on the enantiopure synthesis of (S)-6-chlorochroman-4-ol using Lactobacillus paracasei as a whole-cell biocatalyst. This research highlights the potential of biocatalysis in producing chiral compounds, offering a green and sustainable method for synthesizing enantiomerically pure chemicals (Şahin, 2020).
Drug Discovery and Biological Relevance
- Bioactivities of Chroman-4-one Derivatives : A comprehensive review by Emami and Ghanbarimasir (2015) discussed the synthetic approaches and bioactivities associated with chroman-4-one derivatives. This review elucidates the chroman-4-one scaffold's significance in drug discovery and its role as a structural motif in various biologically active compounds (Emami & Ghanbarimasir, 2015).
Environmental Applications
- Chromate-induced Activation for Degradation of Pollutants : Bokare and Choi (2010) investigated the use of chromate as an activator of hydrogen peroxide for the oxidative degradation of organic pollutants in water, demonstrating an advanced oxidation process that could be applicable for treating chromate-contaminated wastewaters (Bokare & Choi, 2010).
Mechanism of Action
Target of Action
6-Chloro-7-hydroxychroman-4-one is a chromanone analog. Chromanone analogs have been found to display antiparasitic activity by targeting pteridine reductase-1 . This enzyme plays a crucial role in the survival and proliferation of certain parasites, making it a key target for antiparasitic drugs .
Mode of Action
It is known that chromanone analogs can inhibit the activity of pteridine reductase-1 . This inhibition disrupts the normal functioning of the parasites, leading to their eventual death .
Biochemical Pathways
The biochemical pathways affected by this compound are likely related to the metabolism of pteridines. By inhibiting pteridine reductase-1, the compound disrupts the normal metabolic pathways of the parasites, leading to their death .
Result of Action
The inhibition of pteridine reductase-1 by this compound leads to the disruption of normal metabolic processes in the parasites. This results in the death of the parasites, providing an effective antiparasitic action .
Future Directions
properties
IUPAC Name |
6-chloro-7-hydroxy-2,3-dihydrochromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO3/c10-6-3-5-7(11)1-2-13-9(5)4-8(6)12/h3-4,12H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAVCXTXNWXODPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC(=C(C=C2C1=O)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60605757 | |
Record name | 6-Chloro-7-hydroxy-2,3-dihydro-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60605757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74277-66-0 | |
Record name | 6-Chloro-7-hydroxy-2,3-dihydro-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60605757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 74277-66-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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